N-cyclopentyl-2-{[3-(2,5-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-cyclopentyl-2-[3-(2,5-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C21H23N3O2S2/c1-13-7-8-14(2)17(11-13)24-20(26)19-16(9-10-27-19)23-21(24)28-12-18(25)22-15-5-3-4-6-15/h7-11,15H,3-6,12H2,1-2H3,(H,22,25)
• InChI Key: XSFWHYMZIKJJOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4CCCC4
• Molecular Formula: C21H23N3O2S2
• Molecular Weight: 413.6 g/mol
• CAS No.: 1291844-97-7

Description

The compound is a complex organic molecule that contains a cyclopentyl group, a thieno[3,2-d]pyrimidin-2-yl group, and an acetamide group. The presence of these functional groups suggests that it could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thieno[3,2-d]pyrimidin-2-yl group, for example, would contribute a fused ring system to the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the acetamide group could participate in reactions involving the carbonyl or the amide nitrogen.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could affect its solubility in different solvents.

Scientific Research Applications

Antitumor Activity

Studies have synthesized various thieno[3,2-d]pyrimidine derivatives, demonstrating potent anticancer activity against human cancer cell lines, including human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) cell lines. These compounds were found to exhibit comparable or notable growth inhibition properties against these cancer cell lines, emphasizing the potential of thieno[3,2-d]pyrimidine derivatives in cancer therapy (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Research into the synthesis of novel selenium-containing sulfa drugs and their derivatives, including those structurally related to thieno[3,2-d]pyrimidine, has shown strong bactericidal effects against various microorganisms. These findings suggest the utility of these compounds in developing new antibacterial agents, with certain derivatives displaying significant activity against bacteria such as Serratia marcescens, Staphylococcus aureus, and Escherichia coli (Abdel‐Hafez, 2010).

Structural and Molecular Insights

Further investigations into the crystal structures of related 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides have provided detailed insights into the molecular conformations, including folded conformations and intramolecular hydrogen bonding. These structural analyses are crucial for understanding the interaction mechanisms of these compounds with biological targets, informing the design of more effective therapeutic agents (Subasri et al., 2017).